Cas no 23286-70-6 (ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 23286-70-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD01210846
• CID: 88429
• PubChem ID: 683559
• Update Time: 2025-11-02

ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-amino-5-methyl-, ethyl ester
• Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate
• 5-amino-3-cyclohexyl-1-methyl-1H-pyrazole-4-carbonitrile
• 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate
• 3-amino-4-carboethoxy-5-methylpyrazole
• 3-amino-5-methyl-1(2)H-pyrazole-4-carboxylic acid ethyl ester
• 3-metil-4-carboetossi-5-amminopirazolo
• 5-amino-3-methyl-1(2)H-pyrazole-4-carboxylic acid ethyl ester
• 5-amino-3-methyl-1H-pyrazole-4-carboxyli
• ethyl 3-amino-5-methylpyrazole-4-carboxylate
• ethyl 5-amino-3-methylpyrazole-4-carboxylate
• TimTec1_000436
• 5-amino-3-methyl-1H-pyrazole-4-carboxylicacidethylester
• WOCMIZZYXHVSPS-UHFFFAOYSA-N
• HMS1535D18
• 1H-Pyrazole-4-carbox
• A4906
• SCHEMBL600955
• BP-13405
• MFCD03453130
• CHEMBL3929203
• MB01727
• BRD-K80709463-001-01-2
• CS-0028226
• MFCD01210846
• EN300-43404
• AJ-077/25078001
• GEO-03006
• SY033773
• FT-0713845
• 5-AMINO-3-METHYL-1H-PYRAZOLE-4-
• AKOS002681154
• DTXSID20350579
• BP-10862
• AB00997425-01
• ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate;Ethyl 3-Amino-5-methylpyrazole-4-carboxylate
• FS-1118
• 23286-70-6
• STK978383
• DB-012233
• 5-Amino-3-methyl-1H-pyrazole-4-carboxylic acid ethylester
• BBL029208

• MDL： MFCD01210846
• Inchi： 1S/C7H11N3O2/c1-3-12-7(11)5-4(2)9-10-6(5)8/h3H2,1-2H3,(H3,8,9,10)
• InChI Key： WOCMIZZYXHVSPS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N)=NNC=1C)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1
• Topological Polar Surface Area: 81

Experimental Properties

• Density: 1.265
• Melting Point: 54 °C
• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.589
• PSA: 81.00000
• LogP: 1.05820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Application of Ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate (CAS 23286-70-6) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate (CAS 23286-70-6) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various heterocyclic compounds, which are widely explored for their potential therapeutic properties. The unique structural features of this molecule, including the presence of both amino and ester functional groups, make it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the role of ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate in the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound as a building block for the development of kinase inhibitors, which are pivotal in targeting cancer-related signaling pathways. The compound's ability to undergo diverse chemical transformations, such as cyclization and condensation reactions, has enabled the creation of libraries of small molecules with potential anticancer, antimicrobial, and anti-inflammatory activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate-derived compounds in inhibiting the proliferation of cancer cells. The study employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance the compound's binding affinity to specific kinase targets. These findings underscore the potential of this pyrazole derivative in the design of next-generation kinase inhibitors.

Another area of interest is the application of ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate in antimicrobial drug development. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyrazole-based analogs exhibiting potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the ester moiety in modulating the compounds' pharmacokinetic properties, thereby improving their bioavailability and therapeutic efficacy.

Beyond its role in drug discovery, ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate has also been explored in chemical biology as a tool for probing enzyme mechanisms. Researchers have leveraged its reactive functional groups to design activity-based probes that can selectively label and inhibit specific enzymes involved in disease pathways. This approach has provided valuable insights into enzyme function and has facilitated the identification of novel drug targets.

In conclusion, ethyl 3-amino-5-methyl-1H-pyrazole-4-carboxylate (CAS 23286-70-6) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential to yield bioactive molecules, positions it as a key player in the development of innovative therapeutics. Future research directions may include the exploration of its applications in targeted drug delivery systems and the optimization of its derivatives for enhanced pharmacological properties.